Pentazirinocyclodiphosphathiazene

• CAS No.: 77680-87-6
• Molecular Formula: C10H20N8OP2S
• Molecular Weight: 362.33 g/mol
• IUPAC Name: 1,3,3,5,5-pentakis(aziridin-1-yl)-1λ6-thia-2,4,6-triaza-3λ5,5λ5-diphosphacyclohexa-1,3,5-triene 1-oxide
• InChI: InChI=1S/C10H20N8OP2S/c19-22(18-9-10-18)12-20(14-1-2-14,15-3-4-15)11-21(13-22,16-5-6-16)17-7-8-17/h1-10H2
• InChI Key: IQMLWPPOVFMTOU-UHFFFAOYSA-N
• SMILES: C1CN1P2(=NP(=NS(=N2)(=O)N3CC3)(N4CC4)N5CC5)N6CC6
• Synonyms: 1,3,3,5,5-pentazridino-1-thia-2,4,6-triaza-3,5-diphosphorine-1-oxide; pentakis(aziridino)thiatriazadiphosphorine oxide; pentazirino-cyclo-diphosphathiazene; pentazirinocyclodiphosphathiazene; SOAZ

Description

Its name suggests a cyclic structure containing phosphorus, nitrogen, and sulfur atoms, likely involving aziridine (a three-membered heterocycle with two carbons and one nitrogen) and phosphathiazene moieties.

Comparison with Similar Compounds

Comparison with Similar Compounds

A meaningful comparison would require:

• Structural analogs (e.g., cyclodiphosphazenes, thiazene derivatives).
• Physicochemical properties (e.g., thermal stability, reactivity).
• Synthetic pathways and yields.
• Applications (e.g., catalysis, materials science).

For example, 2-(4-{(1E)-2-[4-(benzyloxy)phenyl]prop-1-en-1-yl}phenoxy)-N,N-diethylethanamine hydrochloride (CAS 15624-29-0) and methyl 5-methoxy-2-methyl-1H-indole-3-acetate (CAS 7588-36-5) are listed in but lack contextual data for comparison .

Critical Limitations of the Provided Evidence

• –5 focus exclusively on NLP models (Transformers, BERT, etc.) and are irrelevant to chemical compounds .
• only lists CAS numbers without structural, experimental, or application-related information .

Recommendations for Further Research

To address this gap, consult authoritative chemical databases and peer-reviewed journals, such as:

• PubChem or Reaxys for structural and property data.
• ACS Publications or RSC Journals for synthetic methodologies.
• Patents for industrial applications.